Cas no 24027-82-5 (Benzo[a]pyren-5-ol, acetate (8CI,9CI))

Benzo[a]pyren-5-ol, acetate (8CI,9CI) structure
24027-82-5 structure
Product name:Benzo[a]pyren-5-ol, acetate (8CI,9CI)
CAS No:24027-82-5
MF:C22H14O2
MW:310.34536
CID:290382
PubChem ID:146881

Benzo[a]pyren-5-ol, acetate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyren-5-ol, acetate (8CI,9CI)
    • Benzo[pqr]tetraphen-5-yl acetate
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(acetyloxy)-
    • 5-(Acetyloxy)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 5-acetoxy-barbituric acid
    • 5-Acetoxy-barbitursaeure
    • 5-Acetoxybenzo[a]pyrene
    • 5-Acetoxybenzo< a> pyrene
    • 5-acetoxy-pyrimidine-2,4,6-trione
    • AC1L2WOO
    • Acetyldialuric acid
    • BRN 0188162
    • LS-135664
    • Benzo(a)pyren-5-ol, acetate
    • 24027-82-5
    • DTXSID40946877
    • Inchi: InChI=1S/C22H14O2/c1-13(23)24-20-12-16-7-4-6-14-9-10-18-17-8-3-2-5-15(17)11-19(20)22(18)21(14)16/h2-12H,1H3
    • InChI Key: FRJCAHNSPSIPAG-UHFFFAOYSA-N
    • SMILES: CC(OC1=CC2=CC=CC3C=CC4C5C=CC=CC=5C=C1C=4C2=3)=O

Computed Properties

  • Exact Mass: 310.09942
  • Monoisotopic Mass: 310.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 6

Experimental Properties

  • Density: 1.327
  • Boiling Point: 528.9°Cat760mmHg
  • Flash Point: 159.7°C
  • Refractive Index: 1.819
  • PSA: 26.3

Recommend Articles

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd